Cas no 827032-39-3 (Benzene, 1,3,5-trimethyl-2,4,6-tris[(4-nitrophenyl)ethynyl]-)

• Product Name: Benzene, 1,3,5-trimethyl-2,4,6-tris[(4-nitrophenyl)ethynyl]-
• CAS No: 827032-39-3
• MF: C₃₃H₂₁N₃O₆
• MW: 555.536348104477
• CID: 686148
• PubChem ID: 71417764
• Update Time: 2025-04-19

Benzene, 1,3,5-trimethyl-2,4,6-tris[(4-nitrophenyl)ethynyl]- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1,3,5-trimethyl-2,4,6-tris[(4-nitrophenyl)ethynyl]-
• 1,3,5-trimethyl-2,4,6-tris[2-(4-nitrophenyl)ethynyl]benzene
• 1,1',1''-[(2,4,6-Trimethylbenzene-1,3,5-triyl)tri(ethyne-2,1-diyl)]tris(4-nitrobenzene)
• DTXSID60837096
• 827032-39-3

• Inchi： 1S/C33H21N3O6/c1-22-31(19-10-25-4-13-28(14-5-25)34(37)38)23(2)33(21-12-27-8-17-30(18-9-27)36(41)42)24(3)32(22)20-11-26-6-15-29(16-7-26)35(39)40/h4-9,13-18H,1-3H3
• InChI Key： SWTJCTQZHKOOFZ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=CC=1)C#CC1C(C)=C(C#CC2C=CC(=CC=2)[N+](=O)[O-])C(C)=C(C#CC2C=CC(=CC=2)[N+](=O)[O-])C=1C)=O

Computed Properties

• Exact Mass: 555.14303540g/mol
• Monoisotopic Mass: 555.14303540g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 42
• Rotatable Bond Count: 6
• Complexity: 1030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.6
• Topological Polar Surface Area: 138Ų